3-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide

• IUPAC Name: 3-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide
• InChI: InChI=1S/C18H20N2O5/c1-3-4-10-25-15-7-5-6-13(11-15)18(21)19-16-9-8-14(20(22)23)12-17(16)24-2/h5-9,11-12H,3-4,10H2,1-2H3,(H,19,21)
• InChI Key: GAWFXBPGMDLITI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol

Description

3-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide, also known as GW501516, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It was first developed in the 1990s as a potential treatment for metabolic and cardiovascular diseases. However, it gained popularity in the sports and fitness industry as a performance-enhancing drug due to its ability to improve endurance and fat burning.

Mechanism of Action

3-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide works by activating the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism, muscle fiber type switching, and inflammation. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in improved endurance and fat burning.
Biochemical and Physiological Effects
3-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide has been shown to improve endurance performance in both animal and human studies. It increases the expression of genes involved in oxidative metabolism and mitochondrial biogenesis, leading to enhanced energy production and reduced fatigue. It also promotes the conversion of type II muscle fibers to type I fibers, which are more resistant to fatigue.

Advantages and Limitations for Lab Experiments

3-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide has several advantages for lab experiments, including its ability to improve endurance and fat burning in animal models, making it useful for studying the effects of exercise and metabolic disorders. However, its use is limited by its potential for abuse as a performance-enhancing drug and its potential side effects, such as liver toxicity and cancer.

Future Directions

Future research on 3-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide could focus on its potential therapeutic uses in treating metabolic and cardiovascular diseases, as well as its effects on cancer and neurodegenerative diseases. It could also investigate the molecular mechanisms underlying its effects on muscle fiber type switching and mitochondrial biogenesis, and develop safer and more effective analogs with fewer side effects.

Synthesis Methods

The synthesis of 3-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide involves several chemical reactions, including the condensation of 4-nitro-2-methoxyaniline with butyric anhydride, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by reacting the intermediate with 4-(trifluoromethyl)benzoyl chloride.

Scientific Research Applications

3-butoxy-N-(2-methoxy-4-nitrophenyl)benzamide has been extensively studied for its potential therapeutic uses in treating metabolic and cardiovascular diseases, such as obesity, diabetes, and dyslipidemia. It has also been investigated for its ability to prevent cancer and neurodegenerative diseases.